![molecular formula C7H8BClO3 B3031248 5-Chloro-3-(hydroxymethyl)phenylboronic acid CAS No. 2121512-87-4](/img/structure/B3031248.png)
5-Chloro-3-(hydroxymethyl)phenylboronic acid
Overview
Description
5-Chloro-3-(hydroxymethyl)phenylboronic acid is a useful research compound. Its molecular formula is C7H8BClO3 and its molecular weight is 186.40. The purity is usually 95%.
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Scientific Research Applications
Applications in C-H Silylation and Suzuki-Miyaura Coupling
Ortho-Directing Agent in C-H Silylation 5-Chloro-3-(hydroxymethyl)phenylboronic acid and its derivatives have been explored as ortho-directing agents for arylboronic acids in ruthenium-catalyzed C-H silylation. The regioselective silylation proceeds well for phenylboronic acids bearing para-substituents. This process is beneficial for generating silylated products used in further chemical reactions like Suzuki-Miyaura coupling, iodination, or Tamao oxidation to create biaryl compounds with diverse functionalities (Ihara & Suginome, 2009).
Optical Modulation and Photoluminescence
Optical Modulation with Carbon Nanotubes Phenyl boronic acids, including this compound, can function as binding ligands and help in optical modulation. They have shown promise in quenching the near-infrared fluorescence of single-walled carbon nanotubes (SWNT) in response to saccharide binding. The structure of the boronic acid significantly influences the quantum yield, indicating a clear structure-function relationship (Mu et al., 2012).
Fluorescent Probes for Hydrogen Peroxide Detection
Novel ELF-97-based Fluorescent Probe this compound derivatives have been used in the development of novel fluorescent probes for detecting hydrogen peroxide (H2O2). These probes show a significant change in fluorescence intensity upon the addition of H2O2, making them potent tools for rapid detection in various applications, including food safety (Cai et al., 2015).
Binding and Recognition of Carbohydrates
Carbohydrate-Binding Boronic Acids The compounds, like this compound, have been identified as a superior class of carbohydrate-binding boronic acids. They show a notable ability to complex with hexopyranosides under physiological conditions, highlighting their potential for designing receptors and sensors targeting cell-surface glycoconjugates (Dowlut & Hall, 2006).
Layer-by-Layer Assembly and Drug Delivery
Assembly of Chitosan-PBA and Poly(vinyl alcohol) Phenylboronic acid-derivatized chitosan, including derivatives of this compound, has been used for layer-by-layer assembly with poly(vinyl alcohol). The self-assembly multilayer thin films created under pH control have potential applications in various fields, including drug delivery systems (Zhang et al., 2016).
Future Directions
The future directions of 5-Chloro-3-(hydroxymethyl)phenylboronic acid are likely to be influenced by its potential applications in life science research and organic synthesis . Its involvement in Suzuki–Miyaura coupling reactions and other chemical transformations suggests potential uses in the synthesis of biologically active molecules .
Mechanism of Action
Target of Action
5-Chloro-3-(hydroxymethyl)phenylboronic acid is primarily used as a reagent in the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction . The primary targets of this compound are the organic groups that participate in the SM coupling reaction .
Mode of Action
The compound interacts with its targets through a process known as transmetalation, which is a key step in the SM coupling reaction . In this process, the compound, which is a formally nucleophilic organic group, is transferred from boron to palladium . This is preceded by an oxidative addition step where palladium becomes oxidized through its donation of electrons to form a new Pd–C bond .
Biochemical Pathways
The SM coupling reaction is the main biochemical pathway affected by this compound . This reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . The downstream effects of this pathway include the formation of new carbon–carbon bonds, enabling the synthesis of a wide range of organic compounds .
Pharmacokinetics
They are soluble in most polar organic solvents and poorly soluble in nonpolar solvents like hexanes and carbon tetrachloride .
Result of Action
The primary result of the action of this compound is the formation of new carbon–carbon bonds via the SM coupling reaction . This enables the synthesis of a variety of biologically active molecules, including inhibitors for Mycobacterium tuberculosis H37Rv chorismate mutase, HIV protease inhibitors with antiviral activity against drug-resistant viruses, and pyrrole derivatives for use as PDE4B inhibitors .
Action Environment
The action of this compound is influenced by several environmental factors. For instance, the SM coupling reaction conditions are exceptionally mild and functional group tolerant . Additionally, the compound is generally environmentally benign . The compound’s solubility can be influenced by the polarity of the solvent , and its reactivity can be affected by the presence of a transition metal catalyst .
Properties
IUPAC Name |
[3-chloro-5-(hydroxymethyl)phenyl]boronic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8BClO3/c9-7-2-5(4-10)1-6(3-7)8(11)12/h1-3,10-12H,4H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GAIOEGMKZDBACM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=CC(=C1)Cl)CO)(O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8BClO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601222168 | |
Record name | Boronic acid, B-[3-chloro-5-(hydroxymethyl)phenyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601222168 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.40 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2121512-87-4 | |
Record name | Boronic acid, B-[3-chloro-5-(hydroxymethyl)phenyl]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2121512-87-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Boronic acid, B-[3-chloro-5-(hydroxymethyl)phenyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601222168 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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